Cas no 1782741-04-1 (2-Amino-1-(1,3-thiazol-5-yl)butan-1-one)

• Product Name: 2-Amino-1-(1,3-thiazol-5-yl)butan-1-one
• CAS No: 1782741-04-1
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5820529
• PubChem ID: 82412387
• Update Time: 2025-06-15

2-Amino-1-(1,3-thiazol-5-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1,3-thiazol-5-yl)butan-1-one
• EN300-798109
• 1782741-04-1
• 2-Amino-1-(1,3-thiazol-5-yl)butan-1-one

• Inchi： 1S/C7H10N2OS/c1-2-5(8)7(10)6-3-9-4-11-6/h3-5H,2,8H2,1H3
• InChI Key： DSJSOUDBMSGMGW-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C(CC)N)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-Amino-1-(1,3-thiazol-5-yl)butan-1-one

Recent Advances in the Study of 2-Amino-1-(1,3-thiazol-5-yl)butan-1-one (CAS: 1782741-04-1): A Comprehensive Research Brief

The compound 2-Amino-1-(1,3-thiazol-5-yl)butan-1-one (CAS: 1782741-04-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole moiety and amino-ketone functional groups, has shown promising potential in various therapeutic applications. Recent studies have explored its synthesis, biological activity, and potential as a scaffold for drug development, making it a focal point for researchers aiming to discover novel bioactive compounds.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Amino-1-(1,3-thiazol-5-yl)butan-1-one serves as a versatile intermediate in the development of kinase inhibitors. The study highlighted its ability to form stable interactions with ATP-binding sites of various kinases, suggesting its utility in targeting cancer-related pathways. The researchers employed computational docking studies followed by in vitro assays to validate these interactions, providing a robust foundation for further exploration.

In addition to its application in kinase inhibition, recent research has also investigated the compound's antimicrobial properties. A preprint article on bioRxiv (2024) reported that derivatives of 2-Amino-1-(1,3-thiazol-5-yl)butan-1-one exhibited potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings open new avenues for the development of next-generation antibiotics.

Another notable advancement is the optimization of synthetic routes for 2-Amino-1-(1,3-thiazol-5-yl)butan-1-one. A team from the University of Cambridge recently published a paper in Organic Letters (2024) detailing a novel, high-yield synthesis method using catalytic asymmetric hydrogenation. This method not only improves the efficiency of production but also enhances the enantiomeric purity of the compound, which is critical for its application in chiral drug development. The study's results were corroborated by NMR and HPLC analyses, ensuring the reliability of the proposed synthetic pathway.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-1-(1,3-thiazol-5-yl)butan-1-one-based therapeutics. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications to improve its drug-like properties. Ongoing research is focused on derivatization strategies to enhance solubility and metabolic stability while retaining its bioactive core. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, 2-Amino-1-(1,3-thiazol-5-yl)butan-1-one (CAS: 1782741-04-1) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibition to antimicrobial therapy. Recent studies have shed light on its synthetic accessibility, biological activity, and potential for further optimization. As research continues to unfold, this compound is poised to play a pivotal role in the discovery of novel therapeutics, addressing unmet medical needs in oncology and infectious diseases.